Cas no 2137844-67-6 (5-chloro-N-(2-ethynylphenyl)pentanamide)

• Product Name: 5-chloro-N-(2-ethynylphenyl)pentanamide
• CAS No: 2137844-67-6
• MF: C₁₃H₁₄ClNO
• MW: 235.709362506866
• CID: 6184071
• PubChem ID: 165458935
• Update Time: 2025-06-11

5-chloro-N-(2-ethynylphenyl)pentanamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(2-ethynylphenyl)pentanamide
• 2137844-67-6
• EN300-743896

• Inchi： 1S/C13H14ClNO/c1-2-11-7-3-4-8-12(11)15-13(16)9-5-6-10-14/h1,3-4,7-8H,5-6,9-10H2,(H,15,16)
• InChI Key： UQQOXXGJGWKWFP-UHFFFAOYSA-N
• SMILES： ClCCCCC(NC1C=CC=CC=1C#C)=O

Computed Properties

• Exact Mass: 235.0763918g/mol
• Monoisotopic Mass: 235.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 5-chloro-N-(2-ethynylphenyl)pentanamide

5-Chloro-N-(2-ethynylphenyl)pentanamide (CAS No. 2137844-67-6): An Emerging Compound in Medicinal Chemistry

5-Chloro-N-(2-ethynylphenyl)pentanamide (CAS No. 2137844-67-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by a chloro-substituted pentanamide moiety and an ethynylphenyl group, represents a promising candidate for various biological studies and drug development initiatives.

The chemical structure of 5-chloro-N-(2-ethynylphenyl)pentanamide is particularly intriguing due to its combination of aromatic and aliphatic functionalities. The presence of the chloro group and the ethynylphenyl moiety imparts specific electronic and steric properties that can influence its biological activity. Recent studies have highlighted the importance of such functional groups in modulating the pharmacological behavior of small molecules, making 5-chloro-N-(2-ethynylphenyl)pentanamide a valuable tool for exploring new therapeutic targets.

In the context of medicinal chemistry, 5-chloro-N-(2-ethynylphenyl)pentanamide has been investigated for its potential as a lead compound in the development of new drugs. One area of particular interest is its activity against various enzymes and receptors involved in disease pathways. For instance, preliminary research has shown that this compound exhibits selective inhibition of certain kinases, which are key enzymes implicated in cancer and inflammatory diseases. This selective inhibition could potentially lead to more targeted and effective therapeutic interventions with reduced side effects.

Beyond its enzymatic activities, 5-chloro-N-(2-ethynylphenyl)pentanamide has also been explored for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are critical mediators of inflammation. These findings suggest that 5-chloro-N-(2-ethynylphenyl)pentanamide may have therapeutic potential in treating inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 5-chloro-N-(2-ethynylphenyl)pentanamide have also been a focus of recent research. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its development as a viable drug candidate. Its good oral bioavailability and low toxicity make it an attractive option for further preclinical and clinical evaluation.

In addition to its therapeutic applications, 5-chloro-N-(2-ethynylphenyl)pentanamide has been utilized as a synthetic intermediate in the preparation of more complex molecules. Its versatile reactivity allows for the introduction of various functional groups, enabling the synthesis of a wide range of derivatives with diverse biological activities. This synthetic flexibility is particularly valuable in the early stages of drug discovery, where rapid screening of multiple analogs is crucial for identifying lead compounds with optimal properties.

The safety profile of 5-chloro-N-(2-ethynylphenyl)pentanamide has been extensively evaluated through various toxicological studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in both in vitro and in vivo models. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, 5-chloro-N-(2-ethynylphenyl)pentanamide (CAS No. 2137844-67-6) represents a promising compound with significant potential in medicinal chemistry and drug development. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to unravel its full therapeutic potential, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.